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In the field of photopolymerization, particularly in dental restorative materials and drug delivery

systems, camphorquinone (CQ) has long been the benchmark photoinitiator. However, its

inherent yellow color and the need for a co-initiator have driven the search for effective

substitutes. Among the most promising alternatives are acylphosphine oxide derivatives, such

as diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO) and phenylbis(2,4,6-

trimethylbenzoyl)phosphine oxide (BAPO). This guide provides an objective comparison of the

performance of these acylphosphine oxide derivatives against camphorquinone, supported by

experimental data, detailed protocols, and mechanistic diagrams.

Executive Summary
Acylphosphine oxide derivatives, particularly TPO and BAPO, demonstrate significant

advantages over the traditional camphorquinone/amine photoinitiator system. These Type I

photoinitiators generally exhibit higher polymerization efficiency, leading to an increased degree

of conversion and improved mechanical properties in the resulting polymers.[1][2] Notably, they

are "bleachable" photoinitiators, meaning their inherent color fades upon exposure to light,

resulting in more esthetically pleasing, less yellow final products.[3] Furthermore, they can

initiate polymerization without the need for a co-initiator, simplifying formulations and potentially

improving the long-term color stability of the material.[1][4]
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Quantitative Performance Comparison
The following tables summarize the key performance indicators of TPO and BAPO in

comparison to CQ, based on data from various experimental studies.

Table 1: Degree of Conversion (DC)

Photoinitiator
System

Concentration
(wt%)

Light Curing
Unit

Degree of
Conversion
(%)

Reference

CQ/DMAEMA 0.2/0.8 VALO LED ~65 [4]

TPO 0.27 VALO LED ~68 [1][4]

TPO 0.86 VALO LED 74 [1]

BAPO 1.0 High Power LED
Higher than CQ

& TPO
[1]

CQ/EDAB 0.5/1.0 Halogen Lamp
Lower than

BAPO
[5]

BAPO 2.0 Halogen Lamp
Higher than

CQ/EDAB
[5]

Table 2: Mechanical Properties
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Photoinitiat
or System

Concentrati
on (wt%)

Vickers
Hardness
(HV)

Flexural
Strength
(MPa)

Elastic
Modulus
(MPa)

Reference

CQ/DMAEMA 0.2/0.8 ~35 77.3 ± 8.84 ~4500 [4][5]

TPO 0.75 43.18 ± 1.7 29.73 ± 4.8
5383.33 ±

1067.1
[4]

BAPO 1.0 43.73 ± 3.52
Higher than

CQ

Higher than

CQ
[5]

CQ 0.2 - ~80 ~4000 [2][6]

MAPO (TPO) 0.42
Highest Top

Surface KHN
Highest Highest [2][6]

BAPO 0.5
High Top

Surface KHN
High High [2][6]

Table 3: Curing Characteristics

Photoinitiator
System

Concentration
(wt%)

Depth of Cure
(mm)

Color Stability Reference

CQ/Amine Not specified ~6.3
Can yellow over

time
[1][7][8]

TPO Not specified 3.2 ± 0.1 High [1][4]

BAPO Not specified 3.6 ± 0.1 High [1]

Photoinitiation Mechanisms
The fundamental difference in performance between acylphosphine oxides and

camphorquinone stems from their distinct photoinitiation mechanisms. Acylphosphine oxides

are Type I photoinitiators, undergoing a unimolecular cleavage upon light absorption to

generate free radicals.[1][9] In contrast, camphorquinone is a Type II photoinitiator that

requires a bimolecular reaction with a co-initiator (typically an amine) to produce radicals.[9][10]
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Type I: Acylphosphine Oxide (e.g., TPO) Type II: Camphorquinone (CQ)
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Photoinitiation mechanisms of Type I and Type II photoinitiators.

Experimental Protocols
Detailed methodologies are crucial for the accurate comparison of photoinitiator performance.

Below are synthesized protocols for key experiments based on standard practices in the field.

Measurement of Degree of Conversion (DC) by FTIR
Spectroscopy

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b077051?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol determines the extent of polymerization by measuring the reduction of aliphatic

C=C double bonds.

Sample Preparation:

Mix the experimental resin containing the photoinitiator system thoroughly.

Place a small amount of the uncured resin between two KBr pellets or on a diamond ATR

crystal to form a thin film.

Record the FTIR spectrum of the uncured sample. The absorbance peak for the aliphatic

C=C stretch at approximately 1638 cm⁻¹ and an aromatic C=C peak (internal standard) at

around 1608-1610 cm⁻¹ should be identified.[11]

Photopolymerization:

Irradiate the sample with a light curing unit for a specified time and intensity.

Post-Cure Analysis:

Immediately after curing, record the FTIR spectrum of the cured sample.

Calculation of DC:

The degree of conversion is calculated using the following formula, which compares the

ratio of the aliphatic to the aromatic peak heights before and after curing:[11] DC (%) = [1 -

( (Aliphatic_cured / Aromatic_cured) / (Aliphatic_uncured / Aromatic_uncured) )] * 100

Flexural Strength and Modulus Testing (Three-Point
Bending)
This protocol, based on ISO 4049, measures the material's resistance to bending forces.[12]

[13]

Specimen Preparation:

Prepare rectangular bar-shaped specimens (typically 25 mm x 2 mm x 2 mm) of the

composite material by filling a mold and light-curing according to a standardized protocol.
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[13][14]

Store the cured specimens in distilled water at 37°C for 24 hours.

Testing Procedure:

Use a universal testing machine configured for a three-point bending test. The support

span is typically set to 20 mm.[12]

Place the specimen on the supports and apply a load to the center of the specimen at a

crosshead speed of 0.75 mm/min until fracture.[14]

Data Calculation:

Flexural Strength (σ) is calculated using the formula: σ = 3FL / 2bh², where F is the

maximum load at fracture, L is the span length, b is the specimen width, and h is the

specimen height.

Flexural Modulus (E) is calculated from the slope of the initial linear portion of the load-

deflection curve.

Experimental Workflow
The following diagram illustrates a typical workflow for comparing the performance of different

photoinitiator systems in a dental composite.
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Experimental Workflow for Photoinitiator Comparison

Performance Testing

Resin Formulation
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A typical experimental workflow for comparing photoinitiators.

Conclusion
The experimental evidence strongly supports the use of acylphosphine oxide derivatives, such

as TPO and BAPO, as high-performance substitutes for camphorquinone in

photopolymerizable systems. Their ability to initiate polymerization efficiently without a co-

initiator, coupled with their favorable color stability, makes them particularly suitable for esthetic

applications like dental composites. While CQ remains a viable and widely used photoinitiator,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b077051?utm_src=pdf-body-img
https://www.benchchem.com/product/b077051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for formulations where a high degree of conversion, excellent mechanical properties, and

superior aesthetics are critical, acylphosphine oxides present a compelling alternative.

Researchers and developers are encouraged to consider these findings when formulating new

light-curable materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b077051#performance-of-acylphosphine-
oxide-derivatives-as-cq-substitutes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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